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Compound of Interest

2-Methoxybenzenesulfonyl
Compound Name:
chloride

Cat. No.: B167664

This guide provides a comprehensive technical overview of 2-Methoxybenzenesulfonyl
chloride (CAS No. 10130-87-7), a pivotal reagent in modern organic synthesis, particularly
within the pharmaceutical and agrochemical industries. This document is intended for
researchers, scientists, and drug development professionals, offering in-depth insights into its
synthesis, reactivity, and applications, grounded in established scientific principles and field-
proven methodologies.

Introduction: The Strategic Importance of 2-
Methoxybenzenesulfonyl Chloride

2-Methoxybenzenesulfonyl chloride, also known as o-anisolesulfonyl chloride, is an aromatic
sulfonyl chloride that serves as a critical building block for the introduction of the 2-
methoxybenzenesulfonyl moiety into a diverse range of molecular scaffolds.[1] The
sulfonamide functional group is a cornerstone in medicinal chemistry, and the ability to
strategically introduce substituted aryl-sulfonyl groups is paramount in the design of novel
therapeutic agents.[2] The methoxy group at the ortho position of this reagent influences its
reactivity and the conformational properties of its derivatives, making it a valuable tool for fine-
tuning the steric and electronic characteristics of target molecules. Its application is particularly
notable in the synthesis of sulfonamide derivatives with a wide spectrum of biological activities.

[1]3]
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Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and spectral properties of a reagent is fundamental to
its effective use in a laboratory setting.

Physical and Chemical Properties

The key physicochemical properties of 2-Methoxybenzenesulfonyl chloride are summarized
in the table below.

Property Value Reference

CAS Number 10130-87-7

Molecular Formula C7H-CIOsS

Molecular Weight 206.65 g/mol [4]
White to pale cream crystals or

Appearance [3]
powder

Melting Point 50-54 °C [5]

Boiling Point 305.1 °C at 760 mmHg [5]

- Reacts with water. Soluble in
Solubility

many organic solvents.

Moisture Sensitivity Highly sensitive to moisture [3]

Spectroscopic Data

The following are representative spectroscopic data for 2-Methoxybenzenesulfonyl chloride.

e 'H NMR (DMSO-ds, 400 MHz): & 9.98 (s, 1H), 7.51 (d, J = 6.2 Hz, 2H), 7.41 (s, 1H), 7.30 —
7.25 (m, 1H), 3.82 (s, 3H).[6]

e 13C NMR (DMSO-ds, 101 MHz): 4 193.0, 159.8, 137.6, 130.3, 122.5, 121.0, 112.9, 55.4.[6]

e IR (KBr, cm~1): Characteristic strong absorption bands for the sulfonyl chloride group are
expected in the regions of 1375-1340 cm~! (asymmetric SOz stretch) and 1180-1160 cm™1
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(symmetric SOz stretch).

Synthesis of 2-Methoxybenzenesulfonyl Chloride: A
Validated Protocol

The synthesis of 2-methoxybenzenesulfonyl chloride can be achieved through various
methods. A common and reliable laboratory-scale synthesis involves the diazotization of 2-
methoxyaniline followed by a copper-catalyzed chlorosulfonation.[7]

Reaction Scheme

SOz, CuCl
(catalyst)

NaNOz, HCI
0-5°C

Diazotization . 2-Methoxybenzenediazonium Chlorosulfonation . 2-Methoxybenzenesulfonyl
Ve Vd

2-Methoxyaniline chloride chloride

Click to download full resolution via product page

Caption: Synthesis of 2-Methoxybenzenesulfonyl chloride via diazotization and
chlorosulfonation.

Detailed Experimental Protocol

Materials:
e 2-Methoxyaniline
e Sodium nitrite (NaNO2)

o Concentrated Hydrochloric Acid (HCI)
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 Sulfur dioxide (SO2) gas

o Copper(l) chloride (CuCl)

e |ce

o Diethyl ether or Ethyl acetate

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

» Diazotization:

o In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping
funnel, dissolve 2-methoxyaniline (1.0 eq) in a mixture of concentrated HCI and water,
cooled to 0-5 °C in an ice-salt bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) dropwise,
maintaining the temperature below 5 °C.

o Stir the resulting solution for an additional 20-30 minutes at 0-5 °C to ensure complete
formation of the diazonium salt.[7]

e Chlorosulfonation:

o In a separate reaction vessel, prepare a solution of copper(l) chloride (catalytic amount) in
a suitable solvent and saturate it with sulfur dioxide gas while cooling in an ice bath.

o Slowly add the previously prepared cold diazonium salt solution to the SO2-saturated
catalyst solution. Vigorous evolution of nitrogen gas will be observed. Maintain the
temperature below 10 °C during the addition.

o After the addition is complete, continue stirring the mixture at room temperature for 1-2
hours until the gas evolution ceases.[7]
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o Work-up and Purification:

o Pour the reaction mixture onto crushed ice and extract the product with diethyl ether or
ethyl acetate (3 x volumes).

o Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution (to neutralize any remaining acid), and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

o The crude 2-methoxybenzenesulfonyl chloride can be purified by recrystallization from
a suitable solvent system (e.g., hexane/ethyl acetate) or by vacuum distillation to yield a
white to pale yellow solid.[2]

Reactivity and Applications in Drug Development

The reactivity of 2-methoxybenzenesulfonyl chloride is dominated by the electrophilic nature
of the sulfonyl sulfur, making it susceptible to nucleophilic attack. This reactivity is the basis for
its primary application in the synthesis of sulfonamides.

General Reactivity with Nucleophiles

The reaction with primary and secondary amines is the most common transformation, leading
to the formation of N-substituted sulfonamides. The reaction is typically carried out in the
presence of a base (e.g., pyridine, triethylamine, or aqueous NaOH) to neutralize the HCI
byproduct.[8] Similarly, it can react with alcohols and phenols to form sulfonate esters, although
this is a less common application.[9]
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Caption: General reactivity of 2-Methoxybenzenesulfonyl chloride with amines and alcohols.

Application in the Synthesis of Bioactive Sulfonamides

The sulfonamide moiety is a well-established pharmacophore found in a wide array of
therapeutic agents, including antibacterial, antiviral, and anticancer drugs.[10][11] 2-
Methoxybenzenesulfonyl chloride provides a valuable scaffold for the synthesis of novel
sulfonamide-based drug candidates. The ortho-methoxy group can engage in specific
hydrogen bonding interactions with biological targets and influence the overall lipophilicity and
metabolic stability of the molecule.

For instance, substituted benzenesulfonyl chlorides, including methoxy-substituted analogs,
are used in the synthesis of dihydropyridine-sulfonamide hybrids which have shown potential
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as multi-target agents for Alzheimer's disease therapy by exhibiting cholinesterase inhibition
and calcium channel blocking activity.[10]

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling and storage of 2-
Methoxybenzenesulfonyl chloride are crucial for ensuring laboratory safety and maintaining
the integrity of the reagent.

Hazard Identification and Precautionary Measures

o Corrosive: Causes severe skin burns and eye damage.[3][5]

o Moisture Sensitive: Reacts with water, potentially liberating corrosive hydrogen chloride gas.

[3]

» Toxicity: The toxicological properties have not been fully investigated, but it should be
handled with the assumption that it is toxic.

Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a
face shield.

e Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

e Handle in an inert atmosphere (e.g., under nitrogen or argon) to prevent exposure to
moisture.

e Do not breathe dust.

 In case of contact, immediately flush the affected area with copious amounts of water and
seek medical attention.[5]
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Storage Recommendations

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as water, bases, and strong oxidizing agents.

[3]

» For long-term storage, refrigeration (2-8 °C) is recommended.[1]

Conclusion

2-Methoxybenzenesulfonyl chloride is a versatile and valuable reagent for the synthesis of a
wide range of organic compounds, most notably sulfonamides with potential therapeutic
applications. Its unique electronic and steric properties, conferred by the ortho-methoxy group,
allow for the fine-tuning of molecular characteristics in drug design. A thorough understanding
of its properties, a validated synthetic protocol, and strict adherence to safety and handling
procedures are essential for its successful and safe utilization in research and development.

References

¢ Organic Syntheses Procedure. 4-Cyano-2-methoxybenzenesulfonyl Chloride.

e The Royal Society of Chemistry. Electronic Supplementary Information.

e The Royal Society of Chemistry. Supporting information.

e Supporting information for Synthesis of sulfonyl chloride substrate precursors.

o MySkinRecipes. 2-Methoxybenzenesulfonyl chloride.

o UCL Discovery. 4-Cyano-2-methoxybenzenesulfonyl Chloride.

e PubChem. 2-Methoxybenzenesulfonyl Chloride.

o CONICET Digital. Spectral Assignments and Reference Data.

e ResearchGate. Sulfonamide synthesis based on the combination of an in situ-generated
sulfinate intermediate and an electrophilically activated amine.

o ResearchGate. Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and
Pharmacological Activities.

e PubMed. Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and
Pharmacological Activities.

¢ Google Patents. Preparation method of substituted benzene sulfonyl chloride.

e Organic Chemistry Portal. Chlorination/Cyclodehydration of Amino Alcohols with SOCI2: An
Old Reaction Revisited.

o Kobe University Repository. Sodium dispersion-mediated reductive dimerization of benzylic
halides for symmetrical bibenzyls: Column-free applications.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.fishersci.com/shop/products/2-methoxybenzenesulfonyl-chloride-97-thermo-scientific/AAH34455MD
https://www.myskinrecipes.com/shop/en/sulfonyl-chlorides/206601-2-methoxybenzenesulfonyl-chloride.html
https://www.benchchem.com/product/b167664?utm_src=pdf-body
https://www.benchchem.com/product/b167664?utm_src=pdf-body
https://www.benchchem.com/product/b167664?utm_src=pdf-body
https://www.benchchem.com/product/b167664?utm_src=pdf-body
https://www.benchchem.com/product/b167664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PrepChem. Synthesis of 4-methoxybenzenesulfonyl chloride.

Journal of the Chemical Society C: Organic. a-Cyano-sulphonyl! chlorides: their preparation
and reactions with amines, alcohols, and enamines.

Pearson. Reactions of Alcohols, Ethers, Epoxides, Amines, and Sulfur-Containing
Compounds.

ResearchGate. Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines.

Chemistry LibreTexts. Amine Reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methoxybenzenesulfonyl chloride [myskinrecipes.com]
2. Organic Syntheses Procedure [orgsyn.org]

3. 2-Methoxybenzenesulfonyl chloride, 95% 250 mg | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

4. 2-Methoxybenzenesulfonyl Chloride | C7TH7CIO3S | CID 3745851 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. chemicalbook.com [chemicalbook.com]
6. rsc.org [rsc.org]

7. CN103739525A - Preparation method of substituted benzene sulfonyl chloride - Google
Patents [patents.google.com]

8. chem.libretexts.org [chem.libretexts.org]

9. a-Cyano-sulphonyl chlorides: their preparation and reactions with amines, alcohols, and
enamines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

10. researchgate.net [researchgate.net]

11. Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and Pharmacological
Activities - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Methoxybenzenesulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b167664?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/sulfonyl-chlorides/206601-2-methoxybenzenesulfonyl-chloride.html
http://orgsyn.org/demo.aspx?prep=v94p0198
https://www.fishersci.com/shop/products/2-methoxybenzenesulfonyl-chloride-97-thermo-scientific/AAH34455MD
https://www.fishersci.com/shop/products/2-methoxybenzenesulfonyl-chloride-97-thermo-scientific/AAH34455MD
https://pubchem.ncbi.nlm.nih.gov/compound/3745851
https://pubchem.ncbi.nlm.nih.gov/compound/3745851
https://www.chemicalbook.com/msds/2-methoxybenzenesulfonyl-chloride.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://patents.google.com/patent/CN103739525A/en
https://patents.google.com/patent/CN103739525A/en
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Amines/Reactivity_of_Amines/Amine_Reactions
https://pubs.rsc.org/en/content/articlelanding/1971/j3/j39710002151
https://pubs.rsc.org/en/content/articlelanding/1971/j3/j39710002151
https://www.researchgate.net/publication/388030181_Bioactive_Sulfonamides_Derived_from_Amino_Acids_Their_Synthesis_and_Pharmacological_Activities
https://pubmed.ncbi.nlm.nih.gov/39812049/
https://pubmed.ncbi.nlm.nih.gov/39812049/
https://www.benchchem.com/product/b167664#2-methoxybenzenesulfonyl-chloride-cas-number
https://www.benchchem.com/product/b167664#2-methoxybenzenesulfonyl-chloride-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b167664#2-methoxybenzenesulfonyl-chloride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b167664#2-methoxybenzenesulfonyl-chloride-cas-number
https://www.benchchem.com/product/b167664#2-methoxybenzenesulfonyl-chloride-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

